Cas no 2111905-37-2 (1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine)

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine is a structurally complex sulfonamide derivative featuring a piperazine core substituted with an ethyl group, an imidazole ring, and a trans-styrenesulfonyl moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of targeted inhibitors or modulators due to its unique combination of heterocyclic and sulfonyl functional groups. The presence of the imidazole ring may confer metal-binding properties, while the (E)-styrenesulfonyl group could enhance reactivity in cross-coupling or nucleophilic substitution reactions. Its well-defined stereochemistry at the vinyl sulfone moiety ensures consistent reactivity profiles, making it valuable for structure-activity relationship studies in drug discovery applications.

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine structure

2111905-37-2 structure

Product Name:1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine

CAS No:2111905-37-2

MF:C₁₇H₂₂N₄O₂S

MW:346.447182178497

CID:5896520

PubChem ID:128991475

Update Time:2025-05-21

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-2-(1H-imidazol-2-yl)-4-(2-phenylethenesulfonyl)piperazine
- Z1754550615
- 2111905-37-2
- 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine
- EN300-26600379
- Inchi： 1S/C17H22N4O2S/c1-2-20-11-12-21(14-16(20)17-18-9-10-19-17)24(22,23)13-8-15-6-4-3-5-7-15/h3-10,13,16H,2,11-12,14H2,1H3,(H,18,19)/b13-8+
- InChI Key： DKUTUFXRUJITFU-MDWZMJQESA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC)C(C2=NC=CN2)C1)(=O)=O

Computed Properties

Exact Mass: 346.14634713g/mol
Monoisotopic Mass: 346.14634713g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 77.7Å²

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26600379-0.05g	1-ethyl-2-(1H-imidazol-2-yl)-4-(2-phenylethenesulfonyl)piperazine	2111905-37-2	95.0%	0.05g	$212.0	2025-03-20

1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine

Research Brief on 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine (CAS: 2111905-37-2)

The compound 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine (CAS: 2111905-37-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific signaling pathways, particularly those involving protein-protein interactions (PPIs). The presence of the imidazole and sulfonylpiperazine moieties in its structure suggests a high affinity for binding to key enzymatic targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding mechanisms and optimize its pharmacological properties.

In vitro and in vivo experiments have demonstrated that 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine exhibits notable activity against certain cancer cell lines, particularly those resistant to conventional therapies. The compound's ability to inhibit specific kinases and disrupt critical cellular processes has been validated through proteomic and transcriptomic analyses. These findings underscore its potential as a lead compound for oncology research.

Further investigations into the compound's pharmacokinetics and toxicity profile are underway, with preliminary data indicating favorable bioavailability and manageable side effects. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound into preclinical trials, leveraging its structural versatility for further derivatization and optimization.

In conclusion, 1-Ethyl-2-(1H-imidazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylpiperazine represents a compelling area of research in chemical biology. Its multifaceted biological activity and potential therapeutic applications warrant continued exploration, particularly in the context of targeted cancer therapies and other diseases involving dysregulated signaling pathways.